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Compound of Interest

Compound Name: Zinc citrate

Cat. No.: B1202053 Get Quote

Zinc Citrate: A Comprehensive Technical Guide
This technical guide provides an in-depth overview of the core physical and chemical

characteristics of zinc citrate, tailored for researchers, scientists, and drug development

professionals. It covers its fundamental properties, detailed experimental protocols for its

characterization, and its role in biological signaling pathways.

Core Physical and Chemical Properties
Zinc citrate is an organic zinc salt derived from citric acid. It is a popular zinc supplement due

to its high bioavailability and neutral taste.[1] It is available in various hydrated forms, most

commonly as zinc citrate dihydrate and trihydrate.[1]

The quantitative physical and chemical data for zinc citrate are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₁₂H₁₀O₁₄Zn₃ (Anhydrous) [2][3]

(C₆H₅O₇)₂Zn₃ · 2H₂O

(Dihydrate)
[4][5]

(C₆H₅O₇)₂Zn₃ · 3H₂O

(Trihydrate)
[6]

Molecular Weight 574.3 g/mol (Anhydrous) [2][3]

610.40 g/mol (Dihydrate) [4][5]

IUPAC Name
Trizinc bis(2-hydroxypropane-

1,2,3-tricarboxylate)
[2]

CAS Number 546-46-3 (Anhydrous) [3]

5990-32-9 (Dihydrate) [4][5]

Appearance

White to almost white,

odorless, crystalline powder or

granules.

[1][3][7]

Solubility

Slightly soluble in water.[1][7]

Soluble in diluted acids.[1][8]

Practically insoluble in ethanol.

[1][8] Exhibits inverse solubility

(more soluble at lower

temperatures).[6]

Melting Point

Decomposes above 200°C.[3]

One source lists the melting

point of the dihydrate as 334°C

(decomposition).[4][5] Another

indicates 295°C.[9]

pH
5.0 - 7.0 (for a 3-5% aqueous

suspension/solution).
[7][10]

Zinc Content Approximately 31%.[1][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-Citrate
https://www.wbcil.com/api-fine-chemicals-nutraceutical/zinc/zinc-citrate/
https://www.chemimpex.com/products/30649
https://www.sigmaaldrich.com/JP/ja/product/aldrich/480762
https://parchem.com/chemical-supplier-distributor/zinc-citrate-trihydrate-016841
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-Citrate
https://www.wbcil.com/api-fine-chemicals-nutraceutical/zinc/zinc-citrate/
https://www.chemimpex.com/products/30649
https://www.sigmaaldrich.com/JP/ja/product/aldrich/480762
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-Citrate
https://www.wbcil.com/api-fine-chemicals-nutraceutical/zinc/zinc-citrate/
https://www.chemimpex.com/products/30649
https://www.sigmaaldrich.com/JP/ja/product/aldrich/480762
https://www.jungbunzlauer.com/ingredient/zinc-citrate/
https://www.wbcil.com/api-fine-chemicals-nutraceutical/zinc/zinc-citrate/
https://www.anmol.org/zinccitrateSDS.html
https://www.jungbunzlauer.com/ingredient/zinc-citrate/
https://www.anmol.org/zinccitrateSDS.html
https://www.jungbunzlauer.com/ingredient/zinc-citrate/
https://vitaactives.com/zinc-citrate-dihydrate-powder-extra-pure
https://www.jungbunzlauer.com/ingredient/zinc-citrate/
https://vitaactives.com/zinc-citrate-dihydrate-powder-extra-pure
https://parchem.com/chemical-supplier-distributor/zinc-citrate-trihydrate-016841
https://www.wbcil.com/api-fine-chemicals-nutraceutical/zinc/zinc-citrate/
https://www.chemimpex.com/products/30649
https://www.sigmaaldrich.com/JP/ja/product/aldrich/480762
https://materie-prime.farmalabor.it/sds_completa/25079_en.pdf
https://www.anmol.org/zinccitrateSDS.html
https://materie-prime.farmalabor.it/sds_completa/11416_en.pdf
https://www.jungbunzlauer.com/ingredient/zinc-citrate/
https://vitaactives.com/zinc-citrate-dihydrate-powder-extra-pure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crystal Structure

Crystalline.[11] A study

synthesizing a specific zinc

citrate complex, [Zn(H₂cit)

(H₂O)]n, found it crystallizes in

a chiral orthorhombic space

group, P212121, forming a

helical chain.[12][13]

Experimental Protocols
This section details the methodologies for the synthesis and characterization of zinc citrate.

Synthesis of Zinc Citrate
Zinc citrate can be synthesized via several methods, including the reaction of a zinc source

with citric acid. A common laboratory-scale preparation is the hydrothermal reaction method.

Objective: To synthesize zinc citrate by reacting zinc hydroxide with citric acid.[14]

Materials:

Zinc Nitrate Hexahydrate (Zn(NO₃)₂ · 6H₂O)

Sodium Hydroxide (NaOH)

Citric Acid (C₆H₈O₇)

Deionized Water

High-pressure reactor

Procedure:

Preparation of Zinc Hydroxide: A solution of zinc nitrate is prepared by dissolving it in

deionized water. A stoichiometric amount of sodium hydroxide solution is then added

dropwise while stirring to precipitate zinc hydroxide. The temperature is maintained below

30°C.[14]
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Reaction: The precipitated zinc hydroxide is washed and then reacted with an aqueous

solution of citric acid in a high-pressure reactor.[14] Other methods describe reacting zinc

oxide directly with an aqueous solution of citric acid, often with heating (e.g., 55-80°C) and

stirring for several hours.[15][16][17]

Precipitation and Isolation: The resulting zinc citrate precipitate is obtained after the

reaction, which may involve evaporation of the solvent.[15]

Washing and Drying: The precipitate is filtered and washed sequentially with water and then

ethanol to remove unreacted starting materials and byproducts.[16] The final product is then

dried under a vacuum.[16]

Characterization Techniques
Objective: To identify the functional groups present in the synthesized zinc citrate and confirm

the coordination of zinc to the citrate ligand.

Methodology:

Sample Preparation: A small amount of the dried zinc citrate powder is mixed with

potassium bromide (KBr) and pressed into a thin pellet. Alternatively, the spectrum can be

obtained using an Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: The sample is placed in an FTIR spectrometer, and the infrared spectrum is

recorded, typically in the range of 4000 to 400 cm⁻¹.

Analysis: The disappearance of the characteristic carboxylic acid (-COOH) bands from citric

acid and the appearance of new bands corresponding to the coordinated carboxylate groups

(-COO⁻) and zinc-oxygen bonds confirm the formation of zinc citrate.[11][14]

Objective: To determine the crystal structure and phase purity of the synthesized zinc citrate.

Methodology:

Sample Preparation: A finely ground powder of the zinc citrate sample is packed into a

sample holder.
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Data Acquisition: The sample is analyzed using a powder X-ray diffractometer. A

monochromatic X-ray beam (commonly Cu Kα radiation) is directed at the sample, and the

intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, is compared with

standard diffraction patterns from databases (e.g., JCPDS) to confirm the crystalline phase

of zinc citrate.[14] The sharpness and position of the peaks provide information about the

crystallinity and unit cell dimensions.[18]

Objective: To evaluate the thermal stability of zinc citrate and determine its water of hydration

content.

Methodology:

Sample Preparation: A small, accurately weighed amount of the zinc citrate sample is

placed in a TGA crucible.

Data Acquisition: The sample is heated at a constant rate in a controlled atmosphere (e.g.,

nitrogen or air), and its mass is continuously monitored as a function of temperature.

Analysis: The TGA curve plots the percentage of weight loss against temperature. The

distinct weight loss stages correspond to the loss of water molecules and the decomposition

of the citrate moiety.[14] For instance, a weight loss stage equivalent to the theoretical

percentage of water in zinc citrate hydrate confirms the number of crystal water molecules.

[14]

Mandatory Visualizations
Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis and subsequent

characterization of zinc citrate.
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Workflow for Zinc Citrate Synthesis and Characterization.
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Zinc in Cellular Signaling
Zinc is not merely a structural component of proteins but also a dynamic signaling molecule.

[19] Fluctuations in intracellular zinc concentrations, known as "zinc signals," can modulate the

activity of various signaling pathways, impacting cell proliferation, differentiation, and immune

responses.[20][21][22] Zinc citrate, as a bioavailable source, provides the elemental zinc that

participates in these critical cellular processes.

The diagram below outlines the central role of zinc in modulating key cellular signaling

cascades.
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Simplified Diagram of Zinc's Role in Cellular Signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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